2-(7,8-dimethoxy-2-oxo-1,2-dihydro-3H-3-benzazepin-3-yl)-N-(2-ethoxyphenyl)acetamide

• Molecular Formula: C22H24N2O5
• Molecular Weight: 396.4 g/mol
• IUPAC Name: 2-(7,8-dimethoxy-2-oxo-1H-3-benzazepin-3-yl)-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C22H24N2O5/c1-4-29-18-8-6-5-7-17(18)23-21(25)14-24-10-9-15-11-19(27-2)20(28-3)12-16(15)13-22(24)26/h5-12H,4,13-14H2,1-3H3,(H,23,25)
• InChI Key: QVOQZWFSEUQMCO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN2C=CC3=CC(=C(C=C3CC2=O)OC)OC

Description

2-(7,8-dimethoxy-2-oxo-1,2-dihydro-3H-3-benzazepin-3-yl)-N-(2-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C22H24N2O5 and its molecular weight is 396.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

The compound 2-(7,8-dimethoxy-2-oxo-1,2-dihydro-3H-3-benzazepin-3-yl)-N-(2-ethoxyphenyl)acetamide is a synthetic organic molecule that has garnered attention for its potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic applications, and comparative studies with similar compounds.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{26}N_{2}O_{4}$ with a molecular weight of 346.4 g/mol. Its structure features a benzazepine core, characterized by a bicyclic system that includes a benzene ring fused to an azepine ring.

Property	Value
Molecular Formula	C19H26N2O4
Molecular Weight	346.4 g/mol
IUPAC Name	2-(7,8-dimethoxy-2-oxo-1H-3-benzazepin-3-yl)-N-(2-ethoxyphenyl)acetamide
InChI Key	LLQCEXFMTNCIIP-UHFFFAOYSA-N

The biological activity of This compound is hypothesized to involve interactions with various biological targets, including enzymes and receptors. The compound may exert its effects through:

• Enzyme Inhibition : By binding to specific enzymes, it may modulate their activity, influencing metabolic pathways.
• Receptor Interaction : The compound could act as an agonist or antagonist at certain receptor sites, impacting physiological responses.

Therapeutic Applications

Research indicates that this compound may have potential therapeutic applications in several areas:

• Neurological Disorders : Due to its structural similarity to known neuroactive compounds, it may be explored for treating conditions like anxiety or depression.
• Cancer Treatment : Preliminary studies suggest that it could exhibit cytotoxic effects against cancer cell lines, warranting further investigation into its anticancer properties.
• Cardiovascular Health : The compound's ability to modulate oxidative stress and apoptosis may offer protective effects in cardiovascular diseases.

Case Studies and Experimental Findings

Several studies have investigated the biological activity of benzazepine derivatives, including the target compound. For instance:

• A study on similar compounds demonstrated their ability to reduce oxidative stress markers in myocardial infarction models, suggesting potential cardioprotective effects .

Comparative Analysis with Similar Compounds

The compound can be compared with other benzazepine derivatives to highlight differences in efficacy and biological activity:

Compound Name	Biological Activity
2-(7,8-dimethoxy-2-oxo-1,2-dihydro-3H-benzazepin-3-yl)-N-(2-methylphenyl)acetamide	Exhibits moderate cytotoxicity against cancer cells
2-(7-methoxybenzazepin)	Shows neuroprotective effects in animal models